Cas no 332101-12-9 (<br>2-[3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-ylsulfanyl]-malonic acid diethyl ester)
<br>2-[3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-ylsulfanyl]-malonic acid diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- <br>2-[3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-ylsulfanyl]-malonic acid diethyl ester
- Diethyl 2-((3-cyano-6-(4-ethoxyphenyl)-4-phenylpyridin-2-yl)thio)malonate
- AKOS000568303
- Diethyl2-((3-cyano-6-(4-ethoxyphenyl)-4-phenylpyridin-2-yl)thio)malonate
- 332101-12-9
- AG-690/13507842
- diethyl 2-{[3-cyano-6-(4-ethoxyphenyl)-4-phenyl-2-pyridinyl]sulfanyl}malonate
- 2-[3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-ylsulfanyl]-malonic acid diethyl ester
-
- MDL: MFCD01817489
- Inchi: 1S/C27H26N2O5S/c1-4-32-20-14-12-19(13-15-20)23-16-21(18-10-8-7-9-11-18)22(17-28)25(29-23)35-24(26(30)33-5-2)27(31)34-6-3/h7-16,24H,4-6H2,1-3H3
- InChI Key: NJSBZQWARCLLNK-UHFFFAOYSA-N
- SMILES: S(C(C(=O)OCC)C(=O)OCC)C1=C(C#N)C(C2C=CC=CC=2)=CC(C2C=CC(=CC=2)OCC)=N1
Computed Properties
- Exact Mass: 490.15624311Da
- Monoisotopic Mass: 490.15624311Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 124Ų
<br>2-[3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-ylsulfanyl]-malonic acid diethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM517444-1g |
Diethyl 2-((3-cyano-6-(4-ethoxyphenyl)-4-phenylpyridin-2-yl)thio)malonate |
332101-12-9 | 97% | 1g |
$291 | 2022-06-11 |
<br>2-[3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-ylsulfanyl]-malonic acid diethyl ester Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on <br>2-[3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-ylsulfanyl]-malonic acid diethyl ester
Comprehensive Overview of 2-[3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-ylsulfanyl]-malonic acid diethyl ester (CAS No. 332101-12-9)
The compound 2-[3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-ylsulfanyl]-malonic acid diethyl ester, identified by its CAS No. 332101-12-9, is a highly specialized chemical entity with significant applications in pharmaceutical and agrochemical research. Its intricate molecular structure, featuring a cyano group, ethoxy-phenyl moiety, and malonic acid diethyl ester functionality, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing kinase inhibitors and antioxidant agents, aligning with current trends in drug discovery targeting chronic diseases.
In recent years, the demand for high-purity intermediates like 2-[3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-ylsulfanyl]-malonic acid diethyl ester has surged, driven by advancements in combinatorial chemistry and high-throughput screening. The compound’s pyridine core and sulfanyl linkage contribute to its unique electronic properties, which are critical for modulating protein-ligand interactions. This aligns with frequent search queries such as "pyridine derivatives in drug design" and "malonic ester applications in organic synthesis", reflecting its relevance in modern medicinal chemistry.
From a synthetic perspective, the diethyl ester group in this compound enhances its solubility in organic solvents, facilitating its use in multistep reactions. Its phenyl-pyridin-2-ylsulfanyl segment has also garnered attention for potential applications in material science, particularly in designing organic semiconductors. These attributes address trending topics like "green chemistry alternatives" and "sustainable synthesis routes", which dominate academic and industrial discussions.
Analytical characterization of CAS No. 332101-12-9 typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure batch-to-batch consistency—a key concern for laboratories focusing on QC/QA compliance. The compound’s stability under various pH conditions further makes it suitable for prodrug development, a hot topic in pharmaceutical forums exploring "targeted drug delivery systems".
In summary, 2-[3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-ylsulfanyl]-malonic acid diethyl ester represents a critical building block in cutting-edge research. Its structural complexity and functional diversity position it at the intersection of drug discovery, agrochemical innovation, and advanced material engineering, answering pressing industry needs while adhering to stringent safety and regulatory standards.
332101-12-9 (<br>2-[3-Cyano-6-(4-ethoxy-phenyl)-4-phenyl-pyridin-2-ylsulfanyl]-malonic acid diethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)